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Compound Name: Lariciresinol Acetate

Cat. No.: B15594601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the discovery of lariciresinol acetate, a lignan identified as a

metabolite of Aglaia elaeagnoidea. While comprehensive details regarding its initial isolation

from this specific botanical source are limited in readily available literature, this document

consolidates the existing knowledge surrounding its synthesis and the significant biological

activities of its parent compound, lariciresinol. This information provides a foundational

understanding for researchers interested in the therapeutic potential of this class of

compounds.

Chemical Profile and Synthesis
(+)-Lariciresinol 3a-acetate is chemically defined as (+)-(3S)-acetyloxymethyl-(2S)-(4-hydroxy-

3-methoxyphenyl)-(4R)-[(4-hydroxy-3-methoxyphenyl)methyl]tetrahydrofuran. Its presence as a

natural metabolite in Aglaia elaeagnoidea has been noted in scientific literature, leading to

efforts to synthesize this compound for further study.

Synthetic Protocol
A reported synthesis of (+)-lariciresinol 3a-acetate commences with the precursor (-)-

lariciresinol.[1] The transformation is achieved through a three-step process, culminating in an

overall yield of 66%.[1] While the specific reagents and conditions for each step are detailed in

the primary literature, a generalized workflow is presented below.
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Caption: Synthetic workflow for (+)-Lariciresinol 3a-acetate.

Spectroscopic Data
Detailed spectroscopic data for the naturally isolated lariciresinol acetate from Aglaia

elaeagnoidea is not extensively available in the public domain. However, the characterization of

the synthesized product would have relied on standard spectroscopic techniques such as

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to confirm its structure.
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Biological Activity of the Parent Compound:
Lariciresinol
While specific bioactivity data for lariciresinol acetate is not widely reported, the parent

compound, lariciresinol, has been the subject of numerous studies, revealing a range of

therapeutic potentials. These findings offer a valuable starting point for investigating the

pharmacological profile of its acetylated derivative.

Anti-Diabetic Properties
Lariciresinol has demonstrated notable anti-diabetic effects. It acts as an inhibitor of α-

glucosidase, an enzyme critical for carbohydrate digestion, with a reported IC50 value of 6.97 ±

0.37 µM. This inhibitory action is competitive, with a Ki value of 0.046 µM. Furthermore,

lariciresinol has been shown to activate insulin signaling pathways in C2C12 myotubes, leading

to the translocation of glucose transporter 4 (GLUT4) and consequently, increased glucose

uptake. In vivo studies using streptozotocin-induced diabetic mice have shown that oral

administration of lariciresinol can decrease blood glucose levels and enhance insulin signaling

in skeletal muscle.

A simplified representation of the proposed anti-diabetic signaling pathway is illustrated below.
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Caption: Lariciresinol's anti-diabetic signaling pathway.
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Anti-inflammatory and Other Activities
Beyond its anti-diabetic effects, lariciresinol has been reported to modulate key signaling

pathways associated with inflammation, such as NF-κB and TGF-β. Investigations into other

compounds isolated from Aglaia elaeagnoidea have revealed cytotoxic activities against

various cancer cell lines, suggesting that compounds from this plant, potentially including

lariciresinol acetate, could be a source of novel therapeutic agents. The phytochemical

screening of Aglaia elaeagnoidea has shown the presence of a diverse range of secondary

metabolites, including alkaloids, flavonoids, tannins, and terpenoids, which contribute to its

traditional medicinal uses.[2][3][4][5]

Future Directions
The discovery of lariciresinol acetate in Aglaia elaeagnoidea opens avenues for further

research. A crucial next step is the comprehensive biological evaluation of this specific

compound. Its pharmacological profile, including its potential anti-diabetic, anti-inflammatory,

and cytotoxic activities, warrants detailed investigation. Furthermore, elucidating the specific

signaling pathways modulated by lariciresinol acetate will be vital in understanding its

mechanism of action and potential for therapeutic development. The synthesis of the

compound provides a means to obtain sufficient quantities for such studies, overcoming the

limitations of natural product isolation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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